![molecular formula C15H15Cl3N2O2 B2788632 N-{1-[benzyl(methyl)amino]-2,2,2-trichloroethyl}furan-2-carboxamide CAS No. 324069-38-7](/img/structure/B2788632.png)
N-{1-[benzyl(methyl)amino]-2,2,2-trichloroethyl}furan-2-carboxamide
Description
N-{1-[benzyl(methyl)amino]-2,2,2-trichloroethyl}furan-2-carboxamide, also known as BTFA, is a synthetic compound that has gained significant attention in the field of scientific research due to its unique chemical structure and potential applications.
Scientific Research Applications
Neuropharmacology and Neurodegenerative Disorders
Dibenzylamines, including our compound of interest, exhibit high neuropharmacological potential. Researchers have explored their use in treating neurodegenerative disorders, such as Alzheimer’s disease . These molecules can interfere with natural neurotransmission pathways, making them attractive candidates for drug development. Specifically, the N-methyl-dibenzylamine derivative has shown promise as an inhibitor of human AChE/BuChE (Acetylcholinesterase and Butylcholinesterase), which are enzymes associated with neurodegeneration .
Peptide Analog Synthesis
Aza-type Michael addition reactions involving β-amino carbonyl compounds (like our compound) are commonly used to synthesize peptide analogs. These derivatives serve as precursors for optically active amino acids, amino alcohols, diamines, and lactams .
Biosynthetic Pathways
Researchers have explored the possibility of engineering microbial enzymes to create biosynthetic pathways for N-benzyl cyclo-tertiary amines. While this work is ongoing, it highlights the potential for biologically derived production of similar compounds .
Organic Synthesis
The synthetic pathway for ®-N-Benzyl-N-(1-phenylethyl)cyclohexanamine involves asymmetric Aza–Michael addition of chiral ®-N-benzyl-N-(α-methylbenzyl)amide to methyl cyclohex-1-en-carboxylate, followed by hydrolysis and Barton decarboxylation. This general procedure can be adapted to synthesize a wide range of chiral amines .
Chiral Ligands
The cyclohexyl group in our compound replaces the methyl group found in the AChE-CAS core group. This modification results in a potential new ligand for acetylcholinesterase and butylcholinesterase, which are relevant in various biological processes .
Radical Decarboxylation
The characterization of ®-N-Benzyl-N-(1-phenylethyl)cyclohexanamine includes techniques such as NMR spectroscopy (1H and 13C), high-resolution mass spectrometry, and infrared spectroscopy. These methods provide insights into its structure and properties .
properties
IUPAC Name |
N-[1-[benzyl(methyl)amino]-2,2,2-trichloroethyl]furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15Cl3N2O2/c1-20(10-11-6-3-2-4-7-11)14(15(16,17)18)19-13(21)12-8-5-9-22-12/h2-9,14H,10H2,1H3,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IAILDZUHGRJLHV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C(C(Cl)(Cl)Cl)NC(=O)C2=CC=CO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15Cl3N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401329605 |
Source
|
| Record name | N-[1-[benzyl(methyl)amino]-2,2,2-trichloroethyl]furan-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401329605 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
361.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
28.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24780519 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
N-{1-[benzyl(methyl)amino]-2,2,2-trichloroethyl}furan-2-carboxamide | |
CAS RN |
324069-38-7 |
Source
|
| Record name | N-[1-[benzyl(methyl)amino]-2,2,2-trichloroethyl]furan-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401329605 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Fluoro-3-[[1-[(2-fluorophenyl)methyl]piperidin-4-yl]methyl]-2-methylquinazolin-4-one](/img/structure/B2788549.png)
![N-(3-(benzo[d]oxazol-2-yl)phenyl)-5-methylisoxazole-3-carboxamide](/img/structure/B2788555.png)
![2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-phenylacetamide](/img/structure/B2788556.png)
![Methyl 4-[(ethylamino)methyl]cyclohexane-1-carboxylate hydrochloride](/img/structure/B2788561.png)
![N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(naphthalen-2-yl)acetamide](/img/structure/B2788566.png)
![2-(4-{[4-(2-Fluorophenyl)piperazin-1-yl]carbonyl}phenyl)-3-piperidin-1-ylpyrazine](/img/structure/B2788567.png)
![N-(1,3-benzodioxol-5-ylmethyl)-7-chloro-5-oxo-1-thioxo-4,5-dihydro[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide](/img/structure/B2788569.png)
![N-[2-(2-Amino-4-chlorophenoxy)ethyl]-N,N-dimethylamine](/img/structure/B2788570.png)
